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Compound of Interest

Compound Name: ONO-8713

Cat. No.: B538136 Get Quote

Disclaimer: This document provides essential guidance for the proper disposal of ONO-8713
based on general laboratory safety protocols. However, it is not a substitute for a formal Safety

Data Sheet (SDS). All laboratory personnel are required to consult their institution's

Environmental Health and Safety (EHS) department for specific procedures and to ensure full

compliance with local, state, and federal regulations. ONO-8713 is intended for research use

only.[1]

Immediate Safety and Logistical Information
ONO-8713 is a selective prostaglandin E receptor subtype EP1 antagonist.[1][2] As with any

research chemical, proper handling and disposal are paramount to ensure the safety of

laboratory personnel and to prevent environmental contamination. The following procedures

outline the standard steps for the safe disposal of ONO-8713 and associated waste.

Summary of Chemical and Storage Data
The following table summarizes key quantitative data for ONO-8713, which is crucial for its safe

handling and storage prior to disposal.
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Property Value Source

Molecular Formula C25H24F3NO6S MedKoo Biosciences

Molecular Weight 523.52 g/mol MedKoo Biosciences

Storage (Powder) -20°C for up to 3 years MedchemExpress.com[3]

Storage (In Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month
MedchemExpress.com[3]

Shipping Condition
Shipped at room temperature;

stable for several weeks
MedKoo Biosciences

Standard Disposal Protocol for ONO-8713
The disposal of ONO-8713 must be managed as hazardous chemical waste. The following

step-by-step guide provides a general operational plan for its disposal.

Step 1: Waste Identification and Segregation

Identify Waste: All materials contaminated with ONO-8713, including unused neat

compound, solutions, contaminated personal protective equipment (PPE) like gloves and lab

coats, and any contaminated labware (e.g., pipette tips, vials), must be treated as hazardous

waste.

Segregate Waste Streams: Do not mix ONO-8713 waste with other chemical waste streams

unless explicitly permitted by your institution's EHS guidelines. Incompatible chemicals can

react violently when mixed. Keep ONO-8713 waste separate from biological, radioactive, or

non-hazardous waste.

Step 2: Selection of Appropriate Waste Container

Container Compatibility: Use a chemically compatible, leak-proof container with a secure

screw-top lid. The original container may be suitable if it is in good condition.

Avoid Improper Containers: Do not use food or beverage containers for waste storage.

Ensure the container is free from damage or deterioration.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.benchchem.com/product/b538136?utm_src=pdf-body
https://www.benchchem.com/product/b538136?utm_src=pdf-body
https://www.benchchem.com/product/b538136?utm_src=pdf-body
https://www.benchchem.com/product/b538136?utm_src=pdf-body
https://www.benchchem.com/product/b538136?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b538136?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 3: Proper Labeling of Waste Container

Immediate Labeling: Affix a "Hazardous Waste" label to the container as soon as the first

drop of waste is added.

Complete Information: The label must include the following information:

The words "Hazardous Waste".

The full chemical name: "ONO-8713" and any solvents used in the solution. Avoid using

abbreviations or chemical formulas.

The approximate concentration or percentage of each component.

The specific hazard characteristics (e.g., toxic). While the specific hazards of ONO-8713
are not fully detailed in the provided search results, it should be handled with the

assumption of toxicity.

The name and contact information of the generating researcher or lab.

The date accumulation started.

Step 4: Accumulation and Storage of Waste

Designated Area: Store the waste container in a designated Satellite Accumulation Area

(SAA), which must be at or near the point of generation and under the control of the

laboratory personnel. This area could be a secondary containment tray within a chemical

fume hood or a designated cabinet.

Container Management: Keep the waste container securely capped at all times, except when

adding waste.

Regular Inspections: Visually inspect the container weekly for any signs of leakage or

deterioration.

Step 5: Arranging for Disposal
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Request Pickup: Once the waste container is full, or before the designated accumulation

time limit is reached (typically within one year for partially filled containers in an SAA), submit

a waste pickup request to your institution's EHS department.

Follow Institutional Procedures: Adhere to your institution's specific procedures for waste

pickup, which may involve online forms or direct contact with the EHS office.

Experimental Workflow for Chemical Waste
Disposal
The following diagram illustrates the logical workflow for the proper management and disposal

of chemical waste, such as ONO-8713, in a laboratory environment.
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Caption: Workflow for the safe disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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